Cas no 304693-66-1 (2-(Trifluoromethyl)pyrimidine-5-carbaldehyde)

2-(Trifluoromethyl)pyrimidine-5-carbaldehyde is a versatile trifluoromethyl-substituted pyrimidine derivative, widely employed as a key intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it valuable in the design of bioactive molecules. The aldehyde functionality offers a reactive handle for further derivatization, enabling the formation of Schiff bases, hydrazones, or other functionalized heterocycles. Its high purity and well-defined structure ensure reproducibility in research and industrial applications. This compound is particularly useful in medicinal chemistry for the development of enzyme inhibitors and receptor modulators due to its electron-withdrawing properties and structural rigidity.

2-(Trifluoromethyl)pyrimidine-5-carbaldehyde structure

304693-66-1 structure

Product Name:2-(Trifluoromethyl)pyrimidine-5-carbaldehyde

CAS No:304693-66-1

MF:C₆H₃F₃N₂O

MW:176.096031427383

MDL:MFCD08752498

CID:299585

PubChem ID:17750941

Update Time:2025-06-07

2-(Trifluoromethyl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Trifluoromethyl)pyrimidine-5-carbaldehyde
- 2-(trifluoromethyl)-5-Pyrimidinecarboxaldehyde
- 2-TRIFLUOROMETHYL-PYRIMIDINE-5-CARBALDEHYDE
- 5-Pyrimidinecarboxaldehyde,2-(trifluoromethyl)-
- 2-Trifluoromethyl-5-formylpyrimidine
- 2-trifluoromethyl-5-pyrimidinecarbaldehyde
- 2-trifluoromethyl-5-pyrimidinecarboxaldehyde
- 2-trifluoromethylpyrimidine-5-carbaldehyde
- AG-F-00433
- AGN-PC-01LRK6
- ANW-56457
- CTK4G5260
- ZLD0633
- SS-4929
- AM20090424
- FT-0758960
- MFCD08752498
- DTXSID50590789
- SCHEMBL347307
- AKOS005208042
- A15464
- SY027420
- 5-Pyrimidinecarboxaldehyde, 2-(trifluoromethyl)-
- 2-(TRIFLUOROMETHYL)PYRIMIDINE-5-CARBOXALDEHYDE
- CS-W019660
- J-506677
- AB48916
- 304693-66-1
- DB-010222
- MDL： MFCD08752498
- Inchi： 1S/C6H3F3N2O/c7-6(8,9)5-10-1-4(3-12)2-11-5/h1-3H
- InChI Key： GAUDQBASERVUGM-UHFFFAOYSA-N
- SMILES： FC(C1N=CC(C=O)=CN=1)(F)F

Computed Properties

Exact Mass: 176.01979
Monoisotopic Mass: 176.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.8A^2
XLogP3: 0.6

Experimental Properties

Density: 1.454
Boiling Point: 153 ºC
Flash Point: 47 ºC
Refractive Index: 1.476
PSA: 42.85
LogP: 1.30790

2-(Trifluoromethyl)pyrimidine-5-carbaldehyde Pricemore >>

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